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Compound of Interest

Compound Name: (+)-beta-Irone

CAS No.: 35124-15-3

Cat. No.: B12758600

Get Quote

A Comprehensive Analysis of Olfactory and Biological Activities for Researchers and Drug

Development Professionals

The irone isomers, prized for their delicate and persistent violet and orris scents, are mainstays

in the fragrance industry. Beyond their olfactory contributions, emerging research is beginning

to shed light on their potential biological activities, making them of increasing interest to

researchers in drug development and life sciences. This guide provides a comparative

overview of the structure-activity relationships of different irone isomers, focusing on their

olfactory properties and exploring potential biological effects.

Olfactory Profile: A Tale of Isomeric Nuance
The olfactory characteristics of irones are exquisitely dependent on their isomeric form,

including the position of the double bond in the cyclogeranyl ring (α, β, and γ), the

stereochemistry of the methyl and butenone substituents (cis/trans), and their chirality

(enantiomers). These subtle structural variations lead to a wide spectrum of odor profiles and

intensities.
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Positional and Geometric Isomerism
The placement of the double bond within the six-membered ring and the relative orientation of

the substituents are primary determinants of the odor character of irones.

Isomer Odor Description
Odor Threshold
(ppb)

Key Characteristics

cis-α-Irone

Fine, intense iris and

violet, floral, green,

light, woody, fruity[1]

[2]

Not uniformly reported

Considered one of the

most desirable

isomers for its

characteristic orris

scent.

trans-α-Irone

Weaker than cis-α-

irone, sweet, dry,

violet, rosy[1][2]

Not uniformly reported

Generally less

appreciated in

perfumery compared

to the cis isomer.

β-Irone

Reminiscent of

cedarwood, violet-like

upon dilution, woody,

with a distinct honey

note[3][4]

Not uniformly reported

Possesses a different

character from the α

and γ isomers, leaning

more towards woody

notes.

cis-γ-Irone

Powerful and pleasant

violet, strong powdery,

floral, sweet, green,

woody, dry, rosy[1][2]

[3][4]

Not uniformly reported

Highly valued for its

potent violet and

powdery notes.

trans-γ-Irone

Soft "orris butter" type

of odor, weak, woody,

chemical-like[1][2]

Not uniformly reported

The odor is less

powerful compared to

its cis counterpart.

Enantioselectivity in Odor Perception
The human olfactory system can differentiate between the enantiomers of irone isomers, with

one enantiomer often being perceived as more potent or possessing a more desirable scent
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profile. For instance, (+)-cis-α-irone and (+)-cis-γ-irone are reported to have the most

interesting organoleptic properties[5]. This enantioselectivity highlights the chiral nature of

olfactory receptors and their specific interactions with odorant molecules.

Biological Activity: An Emerging Frontier
While the olfactory properties of irones have been extensively studied, their biological activities

are a nascent field of research. Preliminary investigations and studies on structurally related

compounds, such as ionones, suggest that irones may possess anti-inflammatory, anticancer,

and cortisol-inhibiting properties. However, direct comparative studies on the different irone

isomers are largely unavailable, representing a significant knowledge gap and an opportunity

for future research.

Potential Anti-inflammatory Activity
Terpenoids, the class of natural products to which irones belong, are known to possess anti-

inflammatory properties. For example, α-asarone, another natural fragrance compound, has

demonstrated anti-inflammatory effects by inhibiting the production of TNF-α and leukocyte

recruitment[6]. While specific data for irone isomers is lacking, their structural similarity to other

anti-inflammatory terpenoids suggests they may exhibit similar activities.

Potential Anticancer Activity
The structurally related β-ionone has shown promising anticancer activity in various studies. It

has been demonstrated to induce apoptosis and cell cycle arrest in human prostate cancer

cells, with IC50 values of 130 µM for LNCaP and PC-3 cells, and 210 µM for DU145 cells[3].

Furthermore, β-ionone has been shown to enhance TRAIL-induced apoptosis in hepatocellular

carcinoma cells[5]. These findings provide a strong rationale for investigating the anticancer

potential of the various irone isomers.

Hypothesized Anticancer Mechanism of β-Ionone
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Figure 1. Hypothesized signaling pathways for the anticancer activity of β-ionone.
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Potential Cortisol Inhibition in Skin
There is growing interest in the role of cortisol in skin aging and damage. The enzyme 11β-

hydroxysteroid dehydrogenase type 1 (11β-HSD1) is responsible for the regeneration of active

cortisol in tissues, including the skin[6][7][8][9]. Inhibition of this enzyme is a promising strategy

for reducing local cortisol levels and their detrimental effects[6][7][8][9]. A study on an extract of

Iris pallida found that it could alleviate the cortisol-induced decrease in type I collagen and

hyaluronic acid synthesis in human skin cells[10]. While the study identified irigenin as an

active component, the potential contribution of irones, also present in iris extracts, warrants

investigation.

Experimental Protocols
Gas Chromatography-Olfactometry (GC-O)
GC-O is a key technique for characterizing the odor profiles of individual compounds in a

complex mixture like an essential oil.

Workflow for GC-O Analysis
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Figure 2. A simplified workflow for Gas Chromatography-Olfactometry (GC-O).
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Instrumentation: A gas chromatograph coupled with a mass spectrometer (MS) and an

olfactometry port.

Column: Typically a non-polar or medium-polarity capillary column (e.g., DB-5 or HP-5MS) is

used for the separation of terpenes and related compounds.

Carrier Gas: Helium is commonly used as the carrier gas.

Oven Program: A temperature gradient is employed to separate compounds based on their

boiling points and interactions with the stationary phase. A typical program might start at 50-

60°C and ramp up to 240-250°C.

Olfactometry Port: The effluent from the GC column is split between the MS detector and a

heated sniffing port, where a trained panelist assesses the odor of the eluting compounds.

Data Analysis: The data from the MS (compound identification) and the olfactometry port

(odor description and intensity) are combined to create an aromagram, which links specific

compounds to their perceived odors.

In Vitro Cytotoxicity Assays
To evaluate the potential anticancer activity of irone isomers, standard cytotoxicity assays can

be employed.

Cell Lines: A panel of cancer cell lines relevant to the research focus (e.g., prostate, breast,

liver cancer cell lines) should be used. A non-cancerous cell line should be included as a

control to assess selectivity.

MTT Assay: This colorimetric assay measures the metabolic activity of cells as an indicator

of cell viability.

Seed cells in a 96-well plate and allow them to adhere overnight.

Treat the cells with a range of concentrations of the irone isomers for a specified period

(e.g., 24, 48, 72 hours).

Add MTT solution to each well and incubate to allow for the formation of formazan

crystals.
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Solubilize the formazan crystals and measure the absorbance at a specific wavelength.

Calculate the cell viability as a percentage of the untreated control and determine the IC50

value (the concentration that inhibits 50% of cell growth).

In Vitro Anti-inflammatory Assays
The anti-inflammatory potential of irone isomers can be assessed by measuring their ability to

inhibit the production of inflammatory mediators in immune cells.

Cell Line: Murine macrophage cell lines (e.g., RAW 264.7) or human peripheral blood

mononuclear cells (PBMCs) are commonly used.

Assay:

Pre-treat the cells with various concentrations of the irone isomers.

Stimulate the cells with an inflammatory agent, such as lipopolysaccharide (LPS).

After an incubation period, measure the levels of pro-inflammatory cytokines (e.g., TNF-α,

IL-6) in the cell culture supernatant using ELISA kits.

The percentage of inhibition of cytokine production compared to the LPS-stimulated

control is calculated.

11β-HSD1 Inhibition Assay for Cortisol Reduction
To investigate the potential of irone isomers to inhibit cortisol production in the skin, an in vitro

enzyme inhibition assay can be performed.

Enzyme Source: Recombinant human 11β-HSD1 enzyme or lysates from human skin cells

(e.g., keratinocytes or fibroblasts) that express the enzyme.

Assay:

Incubate the enzyme source with its substrate (cortisone) and the necessary cofactor

(NADPH) in the presence of various concentrations of the irone isomers.
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After the reaction, quantify the amount of cortisol produced using a specific and sensitive

method, such as a cortisol ELISA kit or LC-MS.

Calculate the percentage of inhibition of 11β-HSD1 activity and determine the IC50 value

for each isomer.

Conclusion and Future Directions
The structure-activity relationship of irone isomers is well-defined in the realm of olfaction, with

subtle molecular changes leading to distinct and often dramatic differences in scent. However,

the exploration of their biological activities is still in its infancy. Based on the activities of

structurally related compounds, irone isomers present a promising area for research in anti-

inflammatory, anticancer, and skin-care applications.

To advance our understanding, future research should focus on:

Systematic Screening: Conducting comprehensive in vitro screening of all major irone

isomers (α, β, γ, cis/trans, and enantiomers) for a range of biological activities.

Quantitative Data Generation: Determining quantitative measures of activity, such as IC50

and MIC values, to allow for direct comparison between isomers.

Mechanism of Action Studies: Elucidating the molecular mechanisms underlying any

observed biological activities.

In Vivo Studies: Progressing promising candidates to in vivo models to assess their efficacy

and safety.

By systematically investigating the biological properties of irone isomers, the scientific

community can unlock their full potential beyond the world of fragrance and potentially develop

novel therapeutic agents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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